Cas no 661-11-0 (Heptane, 1-fluoro-)
Heptane, 1-fluoro- structure
Product Name:Heptane, 1-fluoro-
CAS No:661-11-0
MF:C7H15F
MW:118.192405939102
MDL:MFCD00013581
CID:513452
PubChem ID:24855033
Update Time:2025-08-05
Heptane, 1-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 1-fluoro-
- 1-FLUOROHEPTANE
- n-Heptyl Fluoride
- 1-fluoranylheptane
- 1-Fluor-heptan
- 1-fluoro-heptane
- EINECS 211-545-0
- fluoroheptane
- Heptane,1-fluoro
- Heptyl fluoride
- Heptylfluorid
- n-Heptylfluorid
- prim.-n-Heptylfluorid
- DTXSID7060964
- 661-11-0
- SCHEMBL30108
- BITLXSQYFZTQGC-UHFFFAOYSA-N
- AKOS007930498
- FT-0607783
- BRN 1697158
- A835340
- 4-01-00-00387 (Beilstein Handbook Reference)
- MFCD00013581
- 1-Fluoroheptane, 98%
- NS00042334
- DTXCID7044714
- DB-054872
-
- MDL: MFCD00013581
- Inchi: 1S/C7H15F/c1-2-3-4-5-6-7-8/h2-7H2,1H3
- InChI Key: BITLXSQYFZTQGC-UHFFFAOYSA-N
- SMILES: FCCCCCCC
Computed Properties
- Exact Mass: 118.11600
- Monoisotopic Mass: 118.115778641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 35.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Liquid
- Density: 0.806 g/mL at 25 °C(lit.)
- Melting Point: -73°C
- Boiling Point: 119.2 °C/750 mmHg(lit.)
- Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c - Refractive Index: n20/D 1.386(lit.)
- PSA: 0.00000
- LogP: 2.92630
- Solubility: Not determined.
Heptane, 1-fluoro- Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H315-H319-H335
- Warning Statement: P210-P261-P305+P351+P338
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: S16; S26; S36
- RTECS:MJ0700000
-
Hazardous Material Identification:
- Risk Phrases:R11; R36/37/38
Heptane, 1-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC4522-1g |
Heptyl fluoride |
661-11-0 | 99% | 1g |
£43.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03849-1g |
Heptane, 1-fluoro- |
661-11-0 | 98% | 1g |
¥598.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 250082-1G |
Heptane, 1-fluoro- |
661-11-0 | 1g |
¥501.37 | 2023-12-09 | ||
| Oakwood | 003481-250mg |
1-Fluoroheptane |
661-11-0 | 99% | 250mg |
$15.00 | 2024-07-19 | |
| Cooke Chemical | S311678-1g |
1-Fluoroheptane |
661-11-0 | 98% | 1g |
RMB 341.15 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1254588-250mg |
1-Fluoroheptane |
661-11-0 | 99% | 250mg |
$205 | 2024-06-07 | |
| Oakwood | 003481-1g |
1-Fluoroheptane |
661-11-0 | 99% | 1g |
$30.00 | 2024-07-19 | |
| A2B Chem LLC | AB58355-1g |
1-Fluoroheptane |
661-11-0 | 98% | 1g |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | AB58355-5g |
1-Fluoroheptane |
661-11-0 | 98% | 5g |
$315.00 | 2024-04-19 | |
| A2B Chem LLC | AB58355-25g |
1-Fluoroheptane |
661-11-0 | 99% | 25g |
$785.00 | 2023-12-30 |
Heptane, 1-fluoro- Related Literature
-
1. 445. Infrared studies of the hydrogen bonding of phenolic hydroxyl groups. Part I. Intermolecular bonding to halogen atomsD. A. K. Jones,J. G. Watkinson J. Chem. Soc. 1964 2366
-
G. Mei?ner,D. Dirican,C. J?ger,T. Braun,E. Kemnitz Catal. Sci. Technol. 2017 7 3348
-
Harley R. McAlexander,Taylor J. Mach,T. Daniel Crawford Phys. Chem. Chem. Phys. 2012 14 7830
-
Maria Talavera,Gisa Mei?ner,Simon G. Rachor,Thomas Braun Chem. Commun. 2020 56 4452
-
5. 446. Infrared studies of the hydrogen bonding of phenolic hydroxyl groups. Part II. Intramolecular bonding in the o-halogenophenolsD. A. K. Jones,J. G. Watkinson J. Chem. Soc. 1964 2371
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